2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone

• Molecular Formula: C22H22ClN3O3
• Molecular Weight: 411.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-[(E)-(2,7-diethoxynaphthalen-1-yl)methylideneamino]urea
• InChI: InChI=1S/C22H22ClN3O3/c1-3-28-18-11-5-15-6-12-21(29-4-2)20(19(15)13-18)14-24-26-22(27)25-17-9-7-16(23)8-10-17/h5-14H,3-4H2,1-2H3,(H2,25,26,27)/b24-14+
• InChI Key: XKTVNCGLTADTFK-ZVHZXABRSA-N
• Isomeric SMILES: CCOC1=CC2=C(C=C1)C=CC(=C2/C=N/NC(=O)NC3=CC=C(C=C3)Cl)OCC
• SMILES: CCOC1=CC2=C(C=C1)C=CC(=C2C=NNC(=O)NC3=CC=C(C=C3)Cl)OCC

Description

2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone, also known as DCNS, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DCNS is a semicarbazone derivative of 2,7-diethoxy-1-naphthaldehyde, and it has been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and antifungal properties.

Mechanism of Action

The mechanism of action of 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone is not fully understood, but it has been suggested that it exerts its antitumor activity by inhibiting the activity of various enzymes and signaling pathways involved in cancer cell growth and survival. 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a critical role in DNA replication and cell division. 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone also inhibits the activity of protein kinase C, a signaling pathway that regulates cell growth and survival.
Biochemical and Physiological Effects:
2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and immunomodulatory properties. 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone has been reported to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of various inflammatory diseases. 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone has also been shown to enhance the immune response by stimulating the production of cytokines and activating immune cells.

Advantages and Limitations for Lab Experiments

2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone has several advantages for laboratory experiments, including its ease of synthesis and low toxicity. 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone has also been shown to exhibit potent antitumor activity at low concentrations, making it an attractive candidate for further development as a therapeutic agent. However, 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone has some limitations, including its poor solubility in aqueous solutions and its instability under acidic conditions.

Future Directions

Several future directions for the research on 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone include the development of more efficient synthesis methods, the evaluation of its potential as a therapeutic agent for various diseases, and the investigation of its mechanism of action. Further studies are also needed to determine the optimal dosage and administration route for 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone and to evaluate its safety and efficacy in preclinical and clinical trials. Additionally, the potential use of 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone as a diagnostic tool for cancer and other diseases should be explored.

Synthesis Methods

2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone can be synthesized through various methods, including the reaction of 2,7-diethoxy-1-naphthaldehyde with semicarbazide hydrochloride in the presence of a catalyst. The reaction mixture is then treated with 4-chloroaniline to obtain 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone as a yellow crystalline solid.

Scientific Research Applications

2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Several studies have reported that 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and liver cancer cells. 2,7-diethoxy-1-naphthaldehyde N-(4-chlorophenyl)semicarbazone has also been shown to induce apoptosis and inhibit the proliferation of cancer cells by targeting multiple signaling pathways.